Cas no 708-25-8 (Ethyl 2,5-difluorobenzoate)

Ethyl 2,5-difluorobenzoate Properties

Names and Identifiers

• ethyl 2,5-difluorobenzoate
• 2,5-Difluoro-benzoic acid ethyl ester
• C9H8F2O2
• ETHYL-2,5-DIFLUOROBENZOATE
• benzoic acid, 2,5-difluoro-, ethyl ester
• Ethyl-2,5-difluorbenzolcarboxylat
• LogP
• RARECHEM AL BI 0214
• Ethyl 2-fluoro-5-fluorobenzoate
• VTNZLYJCCASTNV-UHFFFAOYSA-N
• 2,5-Difluorobenzoic acid, ethyl ester
• AK194564
• SY039194
• TL8004987
• AKOS009166555
• Ethyl2,5-difluorobenzoate
• 708-25-8
• MFCD06204339
• AMY6343
• AC6662
• DS-10432
• A918323
• DTXSID80615575
• 2,5-Difluorobenzoic acid ethyl ester
• SCHEMBL1997075
• DB-334072
• +Expand

• MDL： MFCD06204339
• InChIKey： VTNZLYJCCASTNV-UHFFFAOYSA-N
• Inchi： 1S/C9H8F2O2/c1-2-13-9(12)7-5-6(10)3-4-8(7)11/h3-5H,2H2,1H3
• SMILES： FC1C([H])=C([H])C(=C([H])C=1C(=O)OC([H])([H])C([H])([H])[H])F

Computed Properties

• Exact Mass: 186.04924
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 186.04923582g/mol
• Heavy Atom Count: 13
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Boiling Point: 230.7℃ at 760 mmHg